Cas no 56796-39-5 (Cefmetazole sodium)

• Product Name: Cefmetazole sodium
• CAS No: 56796-39-5
• MF: C₁₅H₁₆N₇NaO₅S₃
• MW: 493.516208648682
• MDL: MFCD00214260
• CID: 57021
• PubChem ID: 253660567
• Update Time: 2025-04-18

Cefmetazole sodium Chemical and Physical Properties

Names and Identifiers

• cefmetazole
• Cefmetazole sodium
• Cefmetazole Sodium Salt
• Sodium cefmetazole
• sodium,(6R,7S)-7-[[2-(cyanomethylsulfanyl)acetyl]amino]-7-methoxy-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• Zefazone
• Cefmetazon
• CMZ sodium
• CS 1170 sodium
• SKF 83088 sodium
• Cefmetazole (sodium)
• cefmetazone
• Zefazone In Plastic Container
• U 72791A
• Metafar
• 37Y9VR4W7A
• DSSTox_RID_80985
• DSSTox_CID_25590
• DSSTox_GSID_45590
• Sodium (6R,7S)-7-(2-((cyanomethyl)thio)acetamido)-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate
• CMZ
• sodium (
• DTXCID3025590
• HMS1570K21
• sodium (6R,7S)-7-(2-(cyanomethylthio)acetamido)-7-methoxy-3-((1-methyl-1H-tetrazol-5-ylthio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• Sodium, Cefmetazole
• CEFMETAZOLE SODIUM [VANDF]
• NSC 758171
• 56796-20-4 , Cefmetazole
• CEFMETAZOLE SODIUM [ORANGE BOOK]
• 56796-39-5
• CEFMETAZOLE SODIUM [MART.]
• HY-B1257
• C75664
• Cefmetazole sodium (JP17/USP)
• Cefmetazole sodium salt, Antibiotic for Culture Media Use Only
• CEFMETAZOLE SODIUM [WHO-DD]
• NCGC00093724-01
• CS-4966
• Monosodium (6R,7R)-7-(((cyanomethylsulfanyl)acetyl)amino)-7-methoxy-3-(1-methyl-1H-tetrazol-5-ylsulfanylmethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate
• Prestwick_21
• Salt, Cefmetazole Monosodium
• Monosodium Salt, Cefmetazole
• KS-1415
• AKOS025392167
• sodium 6beta-(((cyanomethyl)sulfanyl)acetamido)-6alpha-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)sulfanyl)methyl)ceph-3-em-4-carboxylate
• CEFMETAZOLE SODIUM (MART.)
• CS-1170; SKF-83088
• A831179
• DTXSID5045590
• BCP11979
• LP00266
• HMS3260F14
• NCGC00260951-01
• SCHEMBL193751
• NSC-758171
• sodium;(6R,7S)-7-[[2-(cyanomethylsulfanyl)acetyl]amino]-7-methoxy-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• CEFMETAZOLE SODIUM SALT [MI]
• CEFMETAZOLE SODIUM [USP MONOGRAPH]
• CHEBI:3490
• Zefazone (TN)
• Cefmetazole sodium [USAN:USP:JAN]
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-((((cyanomethyl)thio)acetyl)amino)-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-, monosodium salt, (6R-cis)-
• NCGC00017120-01
• EU-0100266
• HMS3714K21
• CEFMETAZOLE SODIUM [USAN]
• HMS2230G19
• U-72791A
• Sodium (6R,7S)-7-(2-((cyanomethyl)thio)acetamido)-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• NCGC00023016-07
• 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-((((CYANOMETHYL)THIO)ACETYL)AMINO)-7-METHOXY-3-(((1-METHYL-1H-TETRAZOL-5-YL)THIO)METHYL)-8-OXO-, MONOSODIUM SALT, (6R-CIS)
• Epitope ID:116656
• SMR000058923
• UNII-37Y9VR4W7A
• Cefmetazole sodium (USAN:USP:JAN)
• Cefmetazole Monosodium Salt
• CCG-221570
• C-2472
• C3029
• D00911
• CCG-220700
• CEFMETAZOLE SODIUM (USP MONOGRAPH)
• CHEMBL1201118
• Sodium (6R,7S)-7-[2-[(cyanomethyl)thio]acetamido]-7-methoxy-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• Q27106105
• HMS2097K21
• C 6048
• Tox21_110788_1
• sodium 6beta-{[(cyanomethyl)sulfanyl]acetamido}-6alpha-methoxy-3-{[(1-methyl-1H-tetrazol-5-yl)sulfanyl]methyl}ceph-3-em-4-carboxylate
• MFCD00214260
• MLS000028660
• sodium (6R,7S)-7-[[2-(cyanomethylsulfanyl)acetyl]amino]-7-methoxy-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• CAS-56796-39-5
• C08104
• Tox21_500266
• Tox21_110788
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-((((cyanomethyl)thio)acetyl)amino)-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-, sodium salt, (6R-cis)-
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[[(cyanomethyl)thio]acetyl]amino]-7-methoxy-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-, monosodium salt, (6R,7S)-
• Cefmetazole sodium (JP18/USP)

• MDL： MFCD00214260
• Inchi： 1S/C15H17N7O5S3.Na/c1-21-14(18-19-20-21)30-6-8-5-29-13-15(27-2,17-9(23)7-28-4-3-16)12(26)22(13)10(8)11(24)25;/h13H,4-7H2,1-2H3,(H,17,23)(H,24,25);/q;+1/p-1/t13-,15+;/m1./s1
• InChI Key： BITQGIOJQWZUPL-PBCQUBLHSA-M
• SMILES： S1CC(CSC2=NN=NN2C)=C(C(=O)[O-])N2C([C@]([C@@H]12)(NC(CSCC#N)=O)OC)=O.[Na+]

Computed Properties

• Exact Mass: 493.02700
• Monoisotopic Mass: 493.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 824
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 242

Experimental Properties

• Color/Form: NA
• Density: No data available
• Melting Point: No data available
• Boiling Point: °Cat760mmHg
• Flash Point: No data available
• Solubility: H2O: soluble50mg/mL
• Water Partition Coefficient: Soluble in water
• PSA: 242.06000
• LogP: -1.73422
• Merck: 1926
• Sensitiveness: Hygroscopic

Cefmetazole sodium Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• WGK Germany：2
• Hazard Category Code： R36/37/38;R42/43
• Safety Instruction： S26-S36
• RTECS：XI0372200
• Hazardous Material Identification：
• Toxicity：LD50 i.v. in rats: >5000 mg/kg (Masuda)
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：4°C, protect from light
• Risk Phrases：R36/37/38; R42/43
• Safety Term：S26;S36